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Compound of Interest

Compound Name: Ditetradecyl sebacate

Cat. No.: B15346147

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data for ditetradecyl sebacate is not readily available in
scientific literature. The following application notes and protocols are based on the known
properties of structurally similar long-chain diester emollients, such as myristyl myristate, and
established methodologies for evaluating topical preparations. Myristyl myristate is the ester of
myristyl alcohol and myristic acid, both C14 fatty chains, making it a relevant surrogate for
inferring the properties of ditetradecyl sebacate (the diester of sebacic acid and tetradecyl
[myristyl] alcohol).

Introduction to Ditetradecyl Sebacate

Ditetradecyl sebacate is a diester of sebacic acid and tetradecyl alcohol. Based on its
chemical structure, it is predicted to be a waxy solid at room temperature with a melting point
near skin temperature. This characteristic suggests its utility as a luxurious emollient in topical
formulations. Emollients are crucial ingredients in skincare and topical drug delivery systems,
primarily functioning to soften and smooth the skin by forming a protective barrier that reduces
water loss.

Key Inferred Functions:

o Emollient: Provides a soft, smooth, and non-greasy feel to the skin.
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e Occlusive Agent: Forms a thin, protective layer on the skin's surface to prevent
transepidermal water loss (TEWL).

o Texture Enhancer: Contributes to the viscosity and spreadability of creams and lotions.

» Stabilizer: Can help to stabilize oil-in-water and water-in-oil emulsions.

Physicochemical Properties (Inferred and
Comparative Data)

Quantitative data for ditetradecyl sebacate is not available. The following table summarizes
the properties of the structurally similar emollient, myristyl myristate, and related sebacate
esters for reference.
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Myristyl Diethyl Dioctyl Ditetradecyl
Property Myristate Sebacate Sebacate Sebacate
(Reference) (Reference) (Reference) (Predicted)
) ) ) ) Ditetradecyl
INCI Name Myristyl Myristate  Diethyl Sebacate  Dioctyl Sebacate
Sebacate
Chemical
C2sHs602 C14H2604 C26Hs5004 C34He604
Formula
Molecular Weight  424.7 g/mol 258.36 g/mol 426.67 g/mol ~538.9 g/mol
White to ] )
) Colorless to pale  Clear, pale White to off-white
Appearance yellowish waxy o o ]
] yellow liquid yellow liquid waxy solid
solid
Likely near body
. . ~38 °C (100.4
Melting Point R 1-2°C -48 °C temperature
(e.g., 35-45 °C)
) ) Oil Soluble;
- ] Soluble in Soluble in ]
Solubility Oil Soluble ) Insoluble in
alcohol and ether  organic solvents
water
Emollient,
) Emollient, Emollient, Emollient, Occlusive Agent,
Key Function ] o
Thickener Solvent Plasticizer Texture
Enhancer

Application in Topical Formulations

Ditetradecyl sebacate is anticipated to be a valuable addition to a variety of topical

preparations due to its inferred emollient and occlusive properties. Its waxy nature and melt-on-
contact characteristic can enhance the sensory experience of a product.

e Moisturizing Creams and Lotions: Its primary application would be to improve skin hydration
and provide a substantive, protective feel.

o Barrier Repair Formulations: The occlusive film-forming ability can help restore the skin's
natural barrier function.
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e Color Cosmetics (e.g., Foundations, Lipsticks): Can improve spreadability and provide a
smooth application.

» Topical Drug Delivery: As a lipophilic vehicle, it may aid in the solubilization and penetration
of certain active pharmaceutical ingredients (APIS).

Experimental Protocols

The following protocols are standard methodologies for evaluating the performance of a novel
emollient like ditetradecyl sebacate in a topical formulation.

Protocol for Evaluating Skin Hydration (Corneometry)

Objective: To quantify the hydrating effect of a topical formulation containing ditetradecyl
sebacate on the stratum corneum.

Materials:

Corneometer® (e.g., CM 825, Courage + Khazaka)

o Test formulation with Ditetradecyl Sebacate (e.g., 5% w/w in a base cream)
e Placebo formulation (base cream without the emollient)

» Untreated control site

e Human volunteers (n = 10) with healthy skin on the volar forearm

o Controlled environment room (20-22°C, 40-60% RH)

Methodology:

o Acclimatization: Volunteers acclimatize in the controlled environment room for at least 20
minutes.

o Baseline Measurement: Three baseline corneometer readings are taken from marked 2x2
cm test sites on the volar forearm for each condition (test, placebo, untreated).
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e Product Application: A standardized amount of the test and placebo formulations (e.g., 2
mg/cm?) is applied to the respective test sites. One site remains untreated.

o Post-Application Measurements: Corneometer readings are taken at predefined time points
(e.g., 1, 2, 4, and 8 hours) after product application.

» Data Analysis: The change in skin hydration from baseline is calculated for each time point
and for each condition. Statistical analysis (e.g., ANOVA) is performed to determine the
significance of the results.

Protocol for Evaluating Transepidermal Water Loss
(TEWL)

Objective: To assess the occlusive properties of a formulation containing ditetradecyl
sebacate by measuring its effect on TEWL.[1][2][3]

Materials:

Tewameter® (e.g., TM 300, Courage + Khazaka)

o Test formulation with Ditetradecyl Sebacate

¢ Placebo formulation

o Untreated control site

e Human volunteers

e Controlled environment room

Methodology:

o Acclimatization and Baseline: Follow the same initial procedure as for corneometry to
establish baseline TEWL readings for each test site.[3]

e Product Application: Apply the test and placebo formulations as described previously.
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e Post-Application Measurements: Measure TEWL at the same time points as the hydration
study. The probe should be held gently on the skin until a stable reading is obtained.[2]

» Data Analysis: A decrease in TEWL compared to the baseline and the untreated site
indicates an occlusive effect.[3] Calculate the percentage reduction in TEWL and perform
statistical analysis.

Protocol for Sensory Panel Evaluation

Objective: To characterize the sensory attributes of a formulation containing ditetradecyl
sebacate.

Materials:

o Test formulation with Ditetradecyl Sebacate
» Placebo formulation

e Trained sensory panelists (n = 10)

o Standardized sensory attribute questionnaire (e.g., rating scales for greasiness, stickiness,
smoothness, absorbency, and after-feel)

o Controlled environment for application
Methodology:

» Panelist Training: Panelists are trained on the definitions of each sensory attribute and the
use of the rating scale.

o Sample Blinding: Samples are presented to the panelists in a blinded and randomized order.

o Application: Panelists apply a standardized amount of each formulation to a designated area
of their skin (e.g., forearm).

» Evaluation: Panelists evaluate the sensory attributes at different time points (e.g., during
application, 1 minute after, and 10 minutes after) and record their ratings on the
questionnaire.
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o Data Analysis: The mean scores for each attribute are calculated and statistically compared
between the test and placebo formulations. The results can be visualized using a spider-web
chart.

Protocol for Formulation Stability Testing

Objective: To assess the physical and chemical stability of a topical formulation containing
ditetradecyl sebacate under accelerated conditions, following ICH guidelines.[4][5][6]

Materials:

o Test formulation in its final packaging

Stability chambers with controlled temperature and humidity (e.g., 40°C + 2°C / 75% RH *
5% RH)[4]

Refrigerator (5°C £ 3°C)

Room temperature storage (25°C £ 2°C / 60% RH * 5% RH)[5]

Viscometer, pH meter, microscope
Methodology:
e Initial Analysis (Time 0): The formulation is tested for its initial physicochemical properties:
o Macroscopic evaluation: Color, odor, appearance, phase separation.
o Microscopic evaluation: Droplet size and distribution for emulsions.
o Physical tests: pH, viscosity.
o Chemical tests: Assay of the active ingredient (if applicable).
o Stability Storage: Samples are placed in the different storage conditions.

o Time-Point Testing: The analyses from step 1 are repeated at specified time points (e.qg., 1,
2, 3, and 6 months for accelerated studies).[5]
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+ Freeze-Thaw Cycling: Samples are subjected to several cycles of freezing and thawing (e.g.,
24 hours at -10°C followed by 24 hours at 25°C) to assess emulsion stability.

+ Data Analysis: The results at each time point are compared to the initial data. Any significant
changes in the parameters may indicate instability.
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Caption: Synthesis of Ditetradecyl Sebacate.
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Caption: Workflow for evaluating emollients.
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Caption: Emollient effect on skin barrier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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